Cas no 27939-60-2 (3-Cyclohexene-1-carboxaldehyde,dimethyl-)

• Product Name: 3-Cyclohexene-1-carboxaldehyde,dimethyl-
• CAS No: 27939-60-2
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 268904
• PubChem ID: 24902100
• Update Time: 2025-10-31

3-Cyclohexene-1-carboxaldehyde,dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxaldehyde,dimethyl-
• TRIPLAL
• 2,4-DIMETHYL-CYCLOHEX-3-ENECARBALDEHYDE
• 3-Cyclohexene-1-carboxaldehyde,dimethyl
• dimethyl-3-cyclohexene-1-carboxaldehyd
• dimethyl-3-Cyclohexene-1-carboxaldehyde
• Dimethylcyclohex-3-en-1-carbaldehyd
• dimethylcyclohex-3-ene-1-carbaldehyde
• Einecs 248-742-6
• TRIVERTAL
• 3,5-Dimethyl-3-cyclohexene-1-carboxaldehyde
• W-110716
• CYGGTUUCLIFNIU-UHFFFAOYSA-N
• 1,2-dimethylcyclohex-3-ene-1-carbaldehyde
• 27939-60-2
• NS00012275
• A5944Q44A4
• SCHEMBL457436
• UNII-A5944Q44A4
• ivy carbaldehyde

• Inchi： 1S/C9H14O/c1-8-5-3-4-6-9(8,2)7-10/h3,5,7-8H,4,6H2,1-2H3
• InChI Key： CYGGTUUCLIFNIU-UHFFFAOYSA-N
• SMILES： O=CC1(C)CCC=CC1C

Computed Properties

• Exact Mass: 138.10400
• Monoisotopic Mass: 138.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.9

Experimental Properties

• Density: 0.936 g/mL at 25 °C(lit.)
• Boiling Point: 196 °C(lit.)
• Flash Point: Fahrenheit: 303.8 ° f
  Celsius: 151 ° c
  
• Refractive Index: n20/D 1.473(lit.)
• PSA: 17.07000
• LogP: 2.17770
• FEMA: 4505 | (2,4)- AND (3,5)- AND (3,6)-DIMETHYL-3-CYCLOHEXENYLCARBALDEHYDE

3-Cyclohexene-1-carboxaldehyde,dimethyl- Security Information

• WGK Germany：2
• Safety Term：Moderately toxic by ingestion. Low toxicity by skin contact. When heated to decomposition it emits acrid smoke and irritating vapors.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 3-Cyclohexene-1-carboxaldehyde,dimethyl-

Recent Advances in the Study of 3-Cyclohexene-1-carboxaldehyde,dimethyl- (CAS: 27939-60-2) in Chemical and Biomedical Research

3-Cyclohexene-1-carboxaldehyde,dimethyl- (CAS: 27939-60-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and materials science. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activities, and potential industrial applications.

Recent literature highlights the importance of 3-Cyclohexene-1-carboxaldehyde,dimethyl- as a versatile intermediate in organic synthesis. A study published in the Journal of Organic Chemistry (2023) demonstrated its utility in the synthesis of complex heterocyclic compounds, which are crucial for drug discovery. The compound's unique structural features, including its cyclohexene ring and aldehyde functionality, make it a valuable building block for constructing pharmacologically active molecules.

In the realm of biomedical research, 3-Cyclohexene-1-carboxaldehyde,dimethyl- has shown promising biological activities. A 2023 study in Bioorganic & Medicinal Chemistry reported its potential as an anti-inflammatory agent, with in vitro assays revealing significant inhibition of pro-inflammatory cytokines. Additionally, preliminary results from another study suggested its role in modulating oxidative stress pathways, which could have implications for treating neurodegenerative diseases.

The synthesis and optimization of 3-Cyclohexene-1-carboxaldehyde,dimethyl- have also been a focus of recent research. Advanced catalytic methods, including asymmetric hydrogenation and metal-catalyzed cross-coupling reactions, have been employed to improve the yield and enantioselectivity of the compound. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

Looking ahead, the potential applications of 3-Cyclohexene-1-carboxaldehyde,dimethyl- in drug development and materials science are vast. Ongoing studies are exploring its use in the design of novel polymer materials and as a precursor for bioactive molecules. However, challenges such as stability under physiological conditions and scalability of synthesis methods remain to be addressed. Future research should focus on overcoming these hurdles to fully realize the compound's potential.

In conclusion, 3-Cyclohexene-1-carboxaldehyde,dimethyl- (CAS: 27939-60-2) represents a promising compound with diverse applications in chemical and biomedical research. The latest studies underscore its versatility as a synthetic intermediate and its potential therapeutic benefits. Continued investigation into its properties and applications will likely yield further insights and innovations in the field.